Cas no 67669-59-4 (3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)-)

3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)- structure
67669-59-4 structure
Product Name:3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)-
CAS No:67669-59-4
MF:C32H58O8
MW:570.798131465912
CID:520356
PubChem ID:6455520
Update Time:2025-04-19

3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)-
    • 20-(4-Dodecylphenoxy)-3,6,9,12,15,18-hexaoxaicosan-1-ol
    • 2-[2-[2-[2-[2-[2-[2-(4-dodecylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • DTXSID80217977
    • EINECS 266-852-2
    • NS00036146
    • 67669-59-4
    • Inchi: 1S/C32H58O8/c1-2-3-4-5-6-7-8-9-10-11-12-31-13-15-32(16-14-31)40-30-29-39-28-27-38-26-25-37-24-23-36-22-21-35-20-19-34-18-17-33/h13-16,33H,2-12,17-30H2,1H3
    • InChI Key: DBYCHBRPJCNLSN-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCO)C1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 570.41334
  • Monoisotopic Mass: 570.413169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 32
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.8
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.016
  • Boiling Point: 635.1°C at 760 mmHg
  • Flash Point: 337.9°C
  • Refractive Index: 1.485
  • PSA: 84.84

3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-dodecylphenoxy)- Related Literature

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